Cas no 21612-26-0 (L-Tyrosine, b-alanyl-)

• Product Name: L-Tyrosine, b-alanyl-
• CAS No: 21612-26-0
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 281543
• PubChem ID: 54430084
• Update Time: 2025-11-01

L-Tyrosine, b-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, b-alanyl-
• B-ALANYL-L-TYROSINE
• H-β-ALA-TYR-OH
• !-Alanyl-L-tyrosine
• beta-alanyl-tyrosine
• H-Beta-Ala-Tyr-OH
• SCHEMBL4629789
• AKOS010406401
• 21612-26-0
• (S)-2-(3-aminopropanamido)-3-(4-hydroxyphenyl)propanoic acid
• (2S)-2-(3-AMINOPROPANAMIDO)-3-(4-HYDROXYPHENYL)PROPANOIC ACID

• Inchi： 1S/C12H16N2O4/c13-6-5-11(16)14-10(12(17)18)7-8-1-3-9(15)4-2-8/h1-4,10,15H,5-7,13H2,(H,14,16)(H,17,18)/t10-/m0/s1
• InChI Key： WGWJYTHWZADNIG-JTQLQIEISA-N
• SMILES： OC([C@H](CC1C=CC(=CC=1)O)NC(CCN)=O)=O

Computed Properties

• Exact Mass: 252.11100
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.65000
• LogP: 0.94410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on L-Tyrosine, b-alanyl-

Introduction to L-Tyrosine, β-alanyl- (CAS No. 21612-26-0) and Its Recent Research Applications

L-Tyrosine, β-alanyl-, with the chemical compound identifier CAS No. 21612-26-0, is a derivative of the essential amino acid L-tyrosine. This compound has garnered significant attention in the field of biochemical research due to its unique structural properties and multifaceted biological functions. The β-alanyl moiety, a dipeptide unit consisting of alanine linked to tyrosine via a peptide bond, confers distinct characteristics that make it a valuable tool in various scientific applications.

The synthesis and characterization of L-Tyrosine, β-alanyl- involve meticulous chemical processes to ensure high purity and stability. The β-alanyl group enhances solubility and bioavailability, making it an attractive candidate for pharmaceutical formulations and nutraceutical supplements. Recent advancements in peptide chemistry have enabled the development of more efficient synthetic routes, allowing for scalable production of this compound for industrial and research purposes.

One of the most compelling aspects of L-Tyrosine, β-alanyl- is its role in neurochemical pathways. Tyrosine itself is a precursor to neurotransmitters such as dopamine, norepinephrine, and serotonin, which are crucial for regulating mood, cognitive function, and stress response. The addition of the β-alanyl group may further modulate these pathways by improving tyrosine transport across the blood-brain barrier. This has led to increased interest in its potential applications in cognitive enhancement and mental health support.

Recent clinical studies have explored the effects of L-Tyrosine, β-alanyl- on cognitive performance under stressful conditions. For instance, research has demonstrated that supplementation with this compound can mitigate the cognitive decline associated with sleep deprivation and high-stress environments. The mechanism behind this effect is believed to involve increased levels of key neurotransmitters, which are essential for maintaining focus and memory retention.

Another area where L-Tyrosine, β-alanyl- has shown promise is in the field of immunology. Tyrosine residues are critical for the function of various immune cells, including T lymphocytes and macrophages. The β-alanyl modification may enhance tyrosine phosphorylation events, which are essential for signal transduction in immune responses. This has implications for developing novel immunomodulatory therapies that could be beneficial in treating autoimmune diseases and enhancing vaccine efficacy.

The compound's potential in regenerative medicine is also an emerging field of study. Peptides derived from amino acids like tyrosine have been investigated for their role in tissue repair and wound healing. The β-alanyl group may improve peptide stability and bioactivity, making L-Tyrosine, β-alanyl- a candidate for developing bioactive scaffolds or growth factors that promote cellular regeneration.

In summary, L-Tyrosine, β-alanyl- (CAS No. 21612-26-0) represents a fascinating intersection of biochemistry and pharmacology. Its unique structure and biological activities make it a versatile compound with applications ranging from cognitive enhancement to immunomodulation and regenerative medicine. As research continues to uncover new mechanisms and therapeutic potentials, this derivative of L-tyrosine is poised to play a significant role in future medical advancements.